2-((4-fluorophenyl)thio)-N-(2-hydroxy-2-methyl-3-(methylthio)propyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-N-(2-hydroxy-2-methyl-3-methylsulfanylpropyl)acetamide
• InChI: InChI=1S/C13H18FNO2S2/c1-13(17,9-18-2)8-15-12(16)7-19-11-5-3-10(14)4-6-11/h3-6,17H,7-9H2,1-2H3,(H,15,16)
• InChI Key: GJXSVRGYFXLYJI-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)CSC1=CC=C(C=C1)F)(CSC)O
• Molecular Formula: C13H18FNO2S2
• Molecular Weight: 303.4 g/mol

Description

2-((4-fluorophenyl)thio)-N-(2-hydroxy-2-methyl-3-(methylthio)propyl)acetamide is a chemical compound that has gained attention in scientific research due to its potential applications in medicine. This compound is also known by its chemical name, BAY 41-2272, and has been synthesized using various methods for laboratory use.

Mechanism of Action

BAY 41-2272 works by activating the enzyme soluble guanylate cyclase (sGC), which leads to the production of cyclic guanosine monophosphate (cGMP). This molecule then causes relaxation of smooth muscles, resulting in vasodilation and increased blood flow.
Biochemical and Physiological Effects:
BAY 41-2272 has been shown to have various biochemical and physiological effects. It has been found to increase cGMP levels, leading to vasodilation and improved blood flow. It has also been shown to inhibit platelet aggregation and reduce inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using BAY 41-2272 in lab experiments is that it has been extensively studied and its mechanism of action is well understood. Additionally, it is readily available for purchase from chemical suppliers. However, one limitation is that its effects may vary depending on the specific conditions of the experiment and the concentration used.

Future Directions

There are several potential future directions for research on BAY 41-2272. One area of interest is its potential use in treating pulmonary hypertension and other cardiovascular diseases. Additionally, it may have applications in treating erectile dysfunction and as a potential anti-cancer agent. Further research is needed to fully understand its potential benefits and limitations in these areas.

Synthesis Methods

The synthesis of BAY 41-2272 involves the reaction of 4-fluorophenylthiocyanate with 2-hydroxy-2-methyl-3-(methylthio)propylamine followed by the addition of acetic anhydride. This reaction results in the formation of BAY 41-2272 as a white crystalline powder.

Scientific Research Applications

BAY 41-2272 has been extensively studied for its potential applications in various medical conditions. It has been found to have vasodilatory effects, which make it a potential treatment for pulmonary hypertension. Additionally, it has been studied for its potential use in treating erectile dysfunction and as a potential anti-cancer agent.